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Introduction
Co-transfection is a powerful technique that involves the simultaneous delivery of two or more

distinct nucleic acid molecules into the same cell.[1] This method is particularly valuable for a

range of applications, including the study of gene function, protein-protein interactions, and the

development of gene therapies.[1] One common application is the co-transfection of a plasmid

DNA (pDNA) encoding a gene of interest and a small interfering RNA (siRNA) designed to

silence another gene. This allows for the investigation of gene knockdown effects on the

expression and function of the plasmid-encoded protein.

This document provides detailed application notes and protocols for the co-transfection of

plasmids and siRNA into eukaryotic cells using the cationic liposomal transfection reagent

DOTAP (N-[1-(2,3-dioleoyloxy)propyl]-N,N,N-trimethylammonium methyl-sulfate). DOTAP is a

well-established and effective carrier for nucleic acids, forming stable complexes that facilitate

their entry into cells.[2][3]

Mechanism of DOTAP-Mediated Transfection
DOTAP is a cationic lipid that, when formulated into liposomes, can efficiently complex with

negatively charged nucleic acids like pDNA and siRNA through electrostatic interactions.[2][3]

These resulting lipoplexes are then taken up by cells, likely through endocytosis. Once inside
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the cell, the lipoplexes are believed to destabilize the endosomal membrane, facilitating the

release of the nucleic acids into the cytoplasm. The plasmid DNA can then enter the nucleus

for transcription, while the siRNA remains in the cytoplasm to enter the RNA interference

(RNAi) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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